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Compound of Interest

Compound Name: 2-Benzylcyclopentanone

Cat. No.: B1335393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult

the most current SDS for 2-Benzylcyclopentanone from your supplier before handling this

chemical.

Hazard Identification and Classification
2-Benzylcyclopentanone is classified as a hazardous chemical. The following information is

based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

[1]

GHS Pictograms:

GHS07: Exclamation Mark

Signal Word:Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin (Note: This classification is reported by 50% of companies

to the ECHA C&L Inventory).
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H315: Causes skin irritation (Note: This classification is reported by 50% of companies to the

ECHA C&L Inventory).

H319: Causes serious eye irritation.

H335: May cause respiratory irritation (Note: This classification is reported by 50% of

companies to the ECHA C&L Inventory).

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
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P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₁₂H₁₄O [1]

Molecular Weight 174.24 g/mol [1]

Boiling Point 265.23 °C (rough estimate) ChemicalBook

Density 1.038 g/cm³ ChemicalBook

Refractive Index 1.534 (estimate) ChemicalBook

Storage Temperature 2-8°C Guidechem

Toxicological Data
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 2-Benzylcyclopentanone are not readily available in the public

domain. The hazard classification is based on data from notifications to the ECHA C&L

Inventory.[1] The primary hazards are acute oral toxicity, skin and eye irritation, and potential

for respiratory irritation.[1]

Experimental Protocols: Detailed experimental protocols for the toxicological studies that form

the basis of the GHS classification are not publicly available.

Safe Handling and Storage
Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[2][3]

Avoid contact with skin and eyes.[2]
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Avoid breathing mist, gas, or vapours.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in work areas.[4]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Keep away from heat, sparks, open flames, and other ignition sources.

Store locked up.[1]

Personal Protective Equipment (PPE)
Protection Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[2]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves that have been

inspected prior to use. The selected protective

gloves must satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374

derived from it.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[2]
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First-Aid Measures
The following diagram outlines the recommended first-aid procedures for exposure to 2-
Benzylcyclopentanone.

Inhalation Exposure

Skin Contact

Eye Contact

Ingestion

Move victim to fresh air.

If breathing is difficult,
 give oxygen.

If not breathing, give
 artificial respiration.

Consult a doctor immediately.

Take off contaminated clothing
 immediately.

Wash off with soap and
 plenty of water. Consult a doctor.

Rinse with pure water for at
 least 15 minutes. Consult a doctor.

Rinse mouth with water.

Do NOT induce vomiting.

Never give anything by mouth
 to an unconscious person.

Call a doctor or Poison
 Control Center immediately.

Click to download full resolution via product page

First-Aid Procedures for 2-Benzylcyclopentanone Exposure.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: No specific data is available regarding hazardous decomposition products.

[2]

Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for firefighting

if necessary.[2]

Accidental Release Measures
The following workflow details the steps for managing a spill of 2-Benzylcyclopentanone.
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Spill Occurs

Ensure adequate ventilation and
 remove all sources of ignition.

Evacuate personnel to safe areas.
 Keep people away from and upwind

 of the spill.

Wear appropriate Personal
 Protective Equipment (PPE).

Prevent further leakage or spillage
 if it is safe to do so.

Do not let the chemical enter drains.

Contain the spill using inert
 absorbent material.

Collect and arrange for disposal in
 suitable, closed containers.

Use spark-proof tools and
 explosion-proof equipment during cleanup.

Decontaminate the area and dispose
 of waste according to regulations.

Click to download full resolution via product page

Workflow for Handling a 2-Benzylcyclopentanone Spill.
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Personal Precautions:

Avoid dust formation.[2]

Avoid breathing mist, gas, or vapours.[2]

Avoid contact with skin and eyes.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]

Ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Evacuate personnel to safe areas.[2]

Environmental Precautions:

Prevent further spillage or leakage if it is safe to do so.[2]

Do not let the chemical enter drains.[2]

Discharge into the environment must be avoided.[2]

Methods for Containment and Cleaning Up:

Collect and arrange for disposal.[2]

Keep the chemical in suitable and closed containers for disposal.[2]

Use spark-proof tools and explosion-proof equipment.[2]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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